Cas no 1803760-86-2 (3-Chloro-2-formylphenylhydrazine)

• Product Name: 3-Chloro-2-formylphenylhydrazine
• CAS No: 1803760-86-2
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 4935018
• Update Time: 2025-10-21

3-Chloro-2-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-formylphenylhydrazine

• Inchi： 1S/C7H7ClN2O/c8-6-2-1-3-7(10-9)5(6)4-11/h1-4,10H,9H2
• InChI Key： GOQAXDQXJWPFHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C=O)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on 3-Chloro-2-formylphenylhydrazine

3-Chloro-2-formylphenylhydrazine (CAS No. 1803760-86-2): A Versatile Intermediate in Organic Synthesis

3-Chloro-2-formylphenylhydrazine (CAS No. 1803760-86-2) is a specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research and material science. This aromatic hydrazine derivative combines both aldehyde and hydrazine functional groups, making it a valuable building block for various synthetic pathways.

The molecular structure of 3-Chloro-2-formylphenylhydrazine features a benzene ring substituted with three important functional groups: a chlorine atom at the 3-position, a formyl group at the 2-position, and a hydrazine moiety attached to the phenyl ring. This unique arrangement contributes to its reactivity profile and makes it particularly useful in heterocyclic compound synthesis. Researchers have found this compound especially valuable in the development of novel pharmaceutical intermediates and agrochemical products.

Recent studies highlight the growing importance of 3-Chloro-2-formylphenylhydrazine derivatives in medicinal chemistry. The compound serves as a key precursor in the synthesis of various biologically active molecules, including potential therapeutic agents targeting neurological disorders and metabolic diseases. Its structural versatility allows for the creation of diverse molecular architectures, which is particularly valuable in drug discovery programs where molecular diversity is crucial for identifying lead compounds.

In material science applications, 3-Chloro-2-formylphenylhydrazine CAS 1803760-86-2 has shown promise in the development of advanced functional materials. Researchers have utilized its reactive sites to create novel polymeric materials with specific optical or electronic properties. The compound's ability to form stable coordination complexes with various metal ions has also been explored for applications in catalysis and sensor technology.

The synthesis and handling of 3-Chloro-2-formylphenylhydrazine require specialized knowledge in organic chemistry techniques. Proper storage conditions typically involve protection from moisture and oxygen, often under inert atmosphere at controlled temperatures. When working with this compound, researchers must employ standard laboratory safety protocols, including the use of appropriate personal protective equipment and proper ventilation systems.

Market analysis indicates growing demand for high-purity 3-Chloro-2-formylphenylhydrazine, particularly from the pharmaceutical and specialty chemicals sectors. The compound's price per gram varies depending on purity levels and quantity, with research-grade material typically commanding premium prices. Several chemical suppliers now offer this compound in various quantities, responding to increased interest from academic and industrial research laboratories.

From an environmental perspective, proper waste management procedures must be followed when disposing of 3-Chloro-2-formylphenylhydrazine or its byproducts. While not classified as highly hazardous, responsible handling aligns with modern green chemistry principles and regulatory requirements. Many research institutions have developed specific protocols for the safe disposal of such specialty chemicals.

The future outlook for 3-Chloro-2-formylphenylhydrazine applications appears promising, with ongoing research exploring new synthetic methodologies and potential applications. Recent publications suggest potential uses in covalent organic frameworks (COFs) and other advanced materials. As synthetic chemistry techniques continue to advance, the importance of such multifunctional intermediates is likely to grow, particularly in cutting-edge research areas like targeted drug delivery systems and smart materials.

For researchers seeking 3-Chloro-2-formylphenylhydrazine suppliers, it's important to verify the compound's certificate of analysis and purity specifications. Reputable suppliers typically provide detailed technical data sheets including information on solubility, melting point, and spectral characteristics. These parameters are crucial for ensuring reproducible results in synthetic applications.

In conclusion, 3-Chloro-2-formylphenylhydrazine (CAS 1803760-86-2) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique combination of functional groups offers synthetic chemists valuable opportunities for creating novel molecular structures. As research continues to uncover new applications for this versatile compound, its role in advancing both pharmaceutical development and material science innovation is expected to expand significantly in the coming years.